Cas no 1438852-70-0 (1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate)
1438852-70-0 structure
Product Name:1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate
CAS No:1438852-70-0
MF:C11H18FNO4
MW:247.263327121735
MDL:MFCD27986981
CID:4599847
PubChem ID:86685754
Update Time:2024-11-02
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate
- 1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate
- SB11625
- P14273
- A901631
- 3-Methyl (3R)-1-Boc-3-fluoropyrrolidine-3-carboxylate
- 1-(tert-butyl) 3-methyl (R)-3-fluoropyrrolidine-1,3-dicarboxylate
- WJXDMHSZPKIZKP-LLVKDONJSA-N
- SCHEMBL14962730
- AS-52063
- AKOS025403681
- CS-0052380
- Methyl(R)-1-Boc-3-fluoropyrrolidine-3-carboxylate
- MFCD27986981
- 1438852-70-0
-
- MDL: MFCD27986981
- Inchi: 1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7H2,1-4H3/t11-/m1/s1
- InChI Key: WJXDMHSZPKIZKP-LLVKDONJSA-N
- SMILES: F[C@@]1(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 247.12198622g/mol
- Monoisotopic Mass: 247.12198622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321892-100mg |
Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate |
1438852-70-0 | 95% | 100mg |
$381 | 2023-01-01 | |
| Chemenu | CM321892-250mg |
Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate |
1438852-70-0 | 95% | 250mg |
$762 | 2023-01-01 | |
| abcr | AB495988-100 mg |
Methyl (R)-1-boc-3-fluoropyrrolidine-3-carboxylate; . |
1438852-70-0 | 100MG |
€284.40 | 2023-04-19 | ||
| abcr | AB495988-250 mg |
Methyl (R)-1-boc-3-fluoropyrrolidine-3-carboxylate; . |
1438852-70-0 | 250MG |
€525.80 | 2023-04-19 | ||
| abcr | AB495988-1 g |
Methyl (R)-1-boc-3-fluoropyrrolidine-3-carboxylate; . |
1438852-70-0 | 1g |
€1,248.30 | 2023-04-19 | ||
| Alichem | A109008999-1g |
Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate |
1438852-70-0 | 95% | 1g |
$1,756.44 | 2022-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06385-100MG |
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate |
1438852-70-0 | 97% | 100MG |
¥ 1,174.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06385-250MG |
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate |
1438852-70-0 | 97% | 250MG |
¥ 1,874.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06385-500MG |
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate |
1438852-70-0 | 97% | 500MG |
¥ 3,121.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06385-1G |
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate |
1438852-70-0 | 97% | 1g |
¥ 4,679.00 | 2023-03-31 |
1-tert-butyl 3-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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